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Compound of Interest

Compound Name: Jbi-802

Cat. No.: B16328611

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed information on the off-target effects and selectivity profile of JBI-
802, a novel dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6

(HDAC6).

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for JBI-802?

A1: JBI-802 is a first-in-class, orally available small molecule that functions as a dual inhibitor

of two epigenetic enzymes: LSD1 and HDAC6.[1] These enzymes are components of the

CoREST (Co-repressor of Repressor Element-1 Silencing Transcription) complex, which plays

a crucial role in regulating gene expression.[2] By simultaneously inhibiting both LSD1 and

HDAC6, JBI-802 is designed to offer a synergistic anti-tumor effect.[2]

Q2: What is the known selectivity profile of JBI-802?

A2: JBI-802 exhibits high potency against its intended targets, LSD1 and HDAC6, with

excellent selectivity against Monoamine Oxidases (MAOs) and approximately 100-fold
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selectivity against other HDAC isoforms.[3] For detailed IC50 values, please refer to the

"Selectivity Profile of JBI-802" table below.

Q3: What are the major observed off-target effects of JBI-802 in pre-clinical and clinical

studies?

A3: The most significant off-target effect reported for JBI-802 is a dose-dependent and

reversible decrease in platelet count (thrombocytopenia).[4][5] In a Phase 1 clinical trial, grade

3/4 thrombocytopenia was the only adverse event observed at the highest dose.[5][6] It is

important to note that this effect is considered an on-target effect of LSD1 inhibition, as LSD1 is

essential for normal hematopoiesis and hematopoietic stem cell differentiation.[7][8][9]

Q4: Is the thrombocytopenia observed with JBI-802 treatment reversible?

A4: Yes, the thrombocytopenia induced by JBI-802 has been reported to be reversible.[4][5]

Q5: How does the dual inhibition of LSD1 and HDAC6 by JBI-802 contribute to its anti-cancer

activity?

A5: The dual inhibition of LSD1 and HDAC6 by JBI-802 comprehensively blocks the CoREST

complex, leading to the modulation of cancer-specific genes.[2] LSD1 inhibition targets cancer

stem cell survival and can convert immunologically "cold" tumors to "hot" tumors by activating

an interferon response.[2][3] HDAC6 inhibition also enhances the immune response by

overcoming immune suppression.[2][3] This dual action provides a synergistic anti-tumor effect

that is superior to inhibiting either target alone.

Troubleshooting Guide
Issue: Unexpectedly high levels of thrombocytopenia are observed in our in vivo models at a

given dose.

Possible Causes & Solutions:

On-Target Effect: Thrombocytopenia is a known on-target effect of LSD1 inhibition due to its

role in hematopoiesis.[7][8][9] The observed effect may be directly related to the potent

inhibition of LSD1 by JBI-802.
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Recommendation: Consider titrating the dose of JBI-802 to find a therapeutic window with

acceptable levels of platelet reduction. Monitor platelet counts regularly throughout the

experiment.

Model Sensitivity: The specific animal model being used may have a heightened sensitivity

to LSD1 inhibition.

Recommendation: Review literature for the specific model's response to other LSD1

inhibitors. If possible, test JBI-802 in a different model to compare responses.

Compound Formulation/Dosing: Improper formulation or dosing could lead to higher than

expected exposure.

Recommendation: Verify the formulation, concentration, and dosing volume. Ensure

accurate and consistent administration.

Issue: Inconsistent anti-proliferative activity is observed in our cell-based assays.

Possible Causes & Solutions:

Cell Line Sensitivity: The anti-proliferative activity of JBI-802 can vary between different

cancer cell lines.[3]

Recommendation: Screen a panel of cell lines to identify those most sensitive to JBI-802.

The compound has shown strong activity in select AML, CLL, SCLC, sarcoma, and

multiple myeloma cell lines.[3]

Assay Conditions: The conditions of the cytotoxicity assay, such as cell density and

incubation time, can influence the results.

Recommendation: Optimize the parameters of your cell proliferation assay (e.g., Alamar

blue or CTG assay) for the specific cell lines being used.

Target Expression Levels: The expression levels of LSD1 and HDAC6 in the cell lines may

impact the efficacy of JBI-802.

Recommendation: Perform Western blotting or qPCR to assess the expression levels of

LSD1 and HDAC6 in your panel of cell lines to correlate with the observed anti-
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proliferative activity.

Data Presentation
Selectivity Profile of JBI-802

Target IC50 (µM) Notes

LSD1 0.05 [3]

HDAC6 0.011 [3]

HDAC8 0.098 [3]

Other HDAC Isoforms ~100-fold less potent [3]

Monoamine Oxidases (MAOs) Excellent selectivity [3]

Experimental Protocols
In Vitro LSD1 Potency Assay (TR-FRET)

A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay was utilized to

determine the in vitro potency of JBI-802 against LSD1.[3] This method typically involves a

biotinylated histone H3 peptide substrate, the LSD1 enzyme, and a europium-labeled antibody

that specifically recognizes the demethylated product. The FRET signal is measured to quantify

enzyme activity and inhibition by the compound.

In Vitro HDAC Activity Assay (Fluorescence-based)

The in vitro activity of JBI-802 against HDAC isoforms was assessed using a fluorescence-

based assay.[3] This type of assay generally uses a fluorogenic substrate that, when

deacetylated by the HDAC enzyme, can be cleaved by a developer to produce a fluorescent

signal. The intensity of the fluorescence is proportional to the HDAC activity.

Visualizations
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Caption: Mechanism of action of JBI-802 as a dual inhibitor of LSD1 and HDAC6.
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Caption: Experimental workflow for evaluating JBI-802's selectivity and off-target effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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